Cas no 402-11-9 (2-Chloro-1-nitro-4-(trifluoromethyl)benzene)

• Product Name: 2-Chloro-1-nitro-4-(trifluoromethyl)benzene
• CAS No: 402-11-9
• MF: C₇H₃ClF₃NO₂
• MW: 225.552431344986
• MDL: MFCD00272564
• CID: 37259
• PubChem ID: 164594
• Update Time: 2025-04-18

2-Chloro-1-nitro-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-nitro-4-(trifluoromethyl)benzene
• 3-Chloro-4-nitrobenzotrifluoride
• Benzene, 2-chloro-1-nitro-4-(trifluoromethyl)-
• PubChem4853
• 2-Chloro-4-(trifluoromethyl)nitrobenzene
• KSC582M6H
• 3-Nitro-4-Chlorbenzotrifluorid
• CZWWSPDHNLAYRJ-UHFFFAOYSA-N
• WT420
• WT2177
• SBB064790
• BBL100462
• PC8117
• STL554256
• 2-Chloro-1-nitro-4-(trifluoromethyl)benzene;2-chloro-1-nitro-4-(trifluoromethyl)benzene
• 2-Chloro-1-nitro-4-(trifluoromethyl)benzene, AldrichCPR
• MFCD00272564
• SCHEMBL6080
• CS-W013039
• EN300-306915
• 402-11-9
• FT-0615426
• NS00043145
• 2-chloro-3-nitro-6-(trifluoromethyl)benzene
• EINECS 206-936-8
• DTXSID70193190
• AKOS005254456
• PS-10523
• 2-CHLORO-4-(TRIFLUOROMETHYL)-1-NITROBENZENE
• UNII-R64P5E4VW4
• SY039078
• R64P5E4VW4
• J-512248
• 2-Chloro-4-(trifluoromethyl)nitrobenzene, 2-Chloro-1-nitro-4-(trifluoromethyl)benzene, 3-Chloro-4-nitro-alpha,alpha,alpha-trifluorotoluene
• DTXCID80115681
• 206-936-8

• MDL： MFCD00272564
• Inchi： 1S/C7H3ClF3NO2/c8-5-3-4(7(9,10)11)1-2-6(5)12(13)14/h1-3H
• InChI Key： CZWWSPDHNLAYRJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(F)(F)F)=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.98000
• Monoisotopic Mass: 224.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8

Experimental Properties

• Color/Form: Not available
• Density: 1,511 g/cm3
• Boiling Point: 237.2 ℃ at 760 mmHg
• Flash Point: 54°C/0.4mm
• PSA: 45.82000
• LogP: 3.79020
• Solubility: Not available

2-Chloro-1-nitro-4-(trifluoromethyl)benzene Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 20/21/22-36/37/38-36
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT, IRRITANT-HARMFUL
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes